Cas no 2138186-25-9 (1-(benzenesulfonyl)-3-(2-hydroxyethyl)aminopropan-2-ol)

• Product Name: 1-(benzenesulfonyl)-3-(2-hydroxyethyl)aminopropan-2-ol
• CAS No: 2138186-25-9
• MF: C₁₁H₁₇NO₄S
• MW: 259.321982145309
• CID: 5609990
• PubChem ID: 165475663
• Update Time: 2025-05-21

1-(benzenesulfonyl)-3-(2-hydroxyethyl)aminopropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(benzenesulfonyl)-3-[(2-hydroxyethyl)amino]propan-2-ol
• EN300-842376
• 2138186-25-9
• 1-(benzenesulfonyl)-3-(2-hydroxyethyl)aminopropan-2-ol

• Inchi： 1S/C11H17NO4S/c13-7-6-12-8-10(14)9-17(15,16)11-4-2-1-3-5-11/h1-5,10,12-14H,6-9H2
• InChI Key： OKWSLDGGJTVFLV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC(CNCCO)O)(=O)=O

Computed Properties

• Exact Mass: 259.08782920g/mol
• Monoisotopic Mass: 259.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 95Ų

Additional information on 1-(benzenesulfonyl)-3-(2-hydroxyethyl)aminopropan-2-ol

Compound CAS No. 2138186-25-9: 1-(Benzenesulfonyl)-3-(2-Hydroxyethyl)Aminopropan-2-Ol

The compound with CAS number 2138186-25-9, commonly referred to as 1-(benzenesulfonyl)-3-(2-hydroxyethyl)aminopropan-2-ol, is a highly specialized organic compound with a complex structure and diverse applications. This compound is characterized by its unique functional groups, including a benzenesulfonyl moiety, a hydroxyethyl group, and an aminopropanol backbone. These structural features contribute to its versatility in various chemical and biological systems.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. The benzenesulfonyl group is known for its ability to enhance the stability and bioavailability of molecules, making it a valuable component in drug design. Additionally, the hydroxyethyl group introduces hydrophilic properties, which can improve solubility and interaction with biological systems. The aminopropanol backbone further adds flexibility and reactivity, enabling this compound to participate in a wide range of chemical reactions.

In terms of synthesis, researchers have developed innovative methods to produce 1-(benzenesulfonyl)-3-(2-hydroxyethyl)aminopropan-2-ol with high efficiency. These methods often involve multi-step reactions, including nucleophilic substitutions and condensation reactions, which are optimized to minimize side products and maximize yield. The use of advanced catalysts and reaction conditions has also been explored to enhance the overall process.

The applications of this compound are vast and continue to expand with ongoing research. In the pharmaceutical industry, it has been investigated as a potential intermediate for the synthesis of bioactive compounds. Its ability to form stable amide bonds makes it an ideal candidate for drug delivery systems and targeted therapies. Furthermore, in the field of materials science, this compound has shown promise as a building block for advanced polymers and surfactants due to its amphiphilic nature.

Recent advancements in green chemistry have also led to the exploration of this compound in environmentally friendly processes. Its role as a catalyst in certain organic reactions has been studied, demonstrating its potential in sustainable chemical manufacturing. Additionally, its biodegradability properties are under investigation to assess its environmental impact and suitability for eco-friendly applications.

In conclusion, 1-(benzenesulfonyl)-3-(2-hydroxyethyl)aminopropan-2-ol (CAS No. 2138186-25-9) is a multifaceted compound with significant potential across various industries. Its unique structure, combined with cutting-edge research findings, positions it as a key player in modern chemistry and biology. As ongoing studies uncover new applications and optimizations, this compound is poised to make even greater contributions to scientific progress.